Cas no 114833-91-9 (Pyrimidine,4,6-di-1H-pyrazol-1-yl-)

Pyrimidine,4,6-di-1H-pyrazol-1-yl- structure
114833-91-9 structure
Product Name:Pyrimidine,4,6-di-1H-pyrazol-1-yl-
CAS No:114833-91-9
MF:C10H8N6
MW:212.210720062256
CID:198691
PubChem ID:3087487
Update Time:2025-04-19

Pyrimidine,4,6-di-1H-pyrazol-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4,6-di-1H-pyrazol-1-yl-
    • 4,6-di(pyrazol-1-yl)pyrimidine
    • 2,6-bis(pyrazol-1-yl)pyrimidine
    • 4,6-Bis(1H-pyrazol-1-yl)pyrimidine
    • 4,6-bis(1-pyrazolyl)pyrimidine
    • 4,6-bis(pyrazol-1-yl)pyrimidine
    • 4,6-bis(pyrazolyl)pyrimidine
    • 4,6-di(1-pyrazolyl)pyrimidine
    • AC1MJ85Z
    • LS-134696
    • Pyrimidine, 4,6-bis(1H-pyrazol-1-yl)-
    • SureCN9521570
    • SCHEMBL9521570
    • CHEMBL4574125
    • 4,6-Di-1H-pyrazol-1-ylpyrimidine
    • DTXSID40150876
    • AKOS025158414
    • IO-21
    • 114833-91-9
    • Inchi: 1S/C10H8N6/c1-3-13-15(5-1)9-7-10(12-8-11-9)16-6-2-4-14-16/h1-8H
    • InChI Key: ITORZLJASZQARK-UHFFFAOYSA-N
    • SMILES: N1(C=CC=N1)C1C=C(N=CN=1)N1C=CC=N1

Computed Properties

  • Exact Mass: 212.08124
  • Monoisotopic Mass: 212.08104428g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.42
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